Cas no 77859-39-3 (2-BROMO-4-PHENOXYBENZOTHIAZOLE)

2-BROMO-4-PHENOXYBENZOTHIAZOLE structure
77859-39-3 structure
Product Name:2-BROMO-4-PHENOXYBENZOTHIAZOLE
CAS No:77859-39-3
MF:C13H8BrNOS
MW:306.17772102356
CID:1789507
PubChem ID:13097083
Update Time:2025-04-21

2-BROMO-4-PHENOXYBENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-4-PHENOXYBENZOTHIAZOLE
    • SCHEMBL11104210
    • 77859-39-3
    • SZSSTDQKVDHLIU-UHFFFAOYSA-N
    • Inchi: 1S/C13H8BrNOS/c14-13-15-12-10(7-4-8-11(12)17-13)16-9-5-2-1-3-6-9/h1-8H
    • InChI Key: SZSSTDQKVDHLIU-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=C(C=CC=C2OC2C=CC=CC=2)S1

Computed Properties

  • Exact Mass: 304.95100g/mol
  • Monoisotopic Mass: 304.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 50.4Ų

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